Cas no 2172445-75-7 (1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172445-75-7
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6195933
• PubChem ID: 165564969
• Update Time: 2025-10-28

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid
• 2172445-75-7
• 1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1550698

• Inchi： 1S/C26H26N2O5/c29-23(28-17-26(24(30)31)13-5-6-14-26)12-7-15-27-25(32)33-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,22H,5-6,13-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DNZBDFDFWOBYKS-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172445-75-7)

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172445-75-7) is a specialized organic compound widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopentane-1-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for researchers developing novel therapeutics and biomaterials. The compound's alkyne-functionalized side chain further enhances its utility in click chemistry applications, aligning with current trends in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-alkyne amino acids" or "click chemistry reagents for peptide modification," reflecting its relevance in targeted drug delivery and proteomics. The but-2-ynamidomethyl moiety enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone technique in bioorthogonal chemistry.

The compound's cyclopentane ring contributes to conformational rigidity, a sought-after property in peptide mimetics design. This feature addresses common queries like "how to improve peptide stability" or "scaffolds for constrained peptides." Its carboxylic acid terminus allows seamless integration into growing peptide chains, while the Fmoc group offers orthogonal deprotection compatibility—critical for automated peptide synthesizers.

From an industrial perspective, 2172445-75-7 meets the growing need for high-purity building blocks in biopharmaceutical production. Analytical techniques such as HPLC and mass spectrometry confirm its structural integrity, a topic often explored in "quality control for synthetic peptides" discussions. The compound's stability under SPPS conditions also makes it ideal for generating peptide libraries used in high-throughput screening.

Environmental and safety considerations are paramount in modern chemistry. While not classified as hazardous, proper handling of Fmoc-based compounds requires attention to solvent compatibility and light sensitivity—frequent search terms among laboratory personnel. Innovations in green chemistry have further driven interest in optimizing synthesis routes for derivatives like 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid.

Emerging applications in nanomedicine and theranostics highlight the compound's versatility. Its alkyne handle facilitates conjugation with nanoparticles or fluorescent tags, addressing trending topics like "multifunctional peptide-drug conjugates." As the field of personalized medicine expands, such tailored molecular tools become increasingly vital for developing precision therapeutics.

In summary, CAS No. 2172445-75-7 represents a convergence of peptide chemistry, material science, and biomedical engineering. Its design answers pressing challenges in drug development, from enhancing peptide bioavailability to enabling multicomponent bioconjugation. Continued research into its derivatives will likely yield breakthroughs in biologics formulation and diagnostic probe development.